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Compound of Interest

Compound Name: UNC2541

Cat. No.: B611580 Get Quote

Essential Safety and Handling Guide for
UNC2541
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling UNC2541, a potent Mer tyrosine kinase (MerTK)

inhibitor. The following procedures are based on general best practices for handling potent,

non-cytotoxic research compounds and information from representative safety data sheets for

similar kinase inhibitors, as a specific Safety Data Sheet (SDS) for UNC2541 was not publicly

available at the time of this writing. Users must consult the official SDS from their supplier and

their institution's safety guidelines before handling this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While the specific GHS classifications for UNC2541 are not confirmed, potent kinase inhibitors

should be handled as potentially hazardous. Based on representative safety data for similar

compounds, UNC2541 may be classified with the following hazards. Correspondingly,

appropriate PPE is essential to minimize exposure.[1]

Potential Hazard Classifications
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Hazard Class GHS Category
Potential Hazard
Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Single Exposure
H335: May cause respiratory

irritation

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene,

powder-free. Change

gloves frequently and

immediately if

contaminated.

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified.
To protect eyes from

splashes or dust.

Body Protection Laboratory coat
Fully buttoned with

tight cuffs.

To protect skin and

clothing from

contamination.

Respiratory Protection

Not generally required

for handling small

quantities in a well-

ventilated area.

Use a NIOSH-

approved respirator if

weighing powder

outside of a ventilated

enclosure or if

aerosols may be

generated.

To prevent inhalation

of dust or aerosols.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Designate a specific area for handling UNC2541.

Work within a chemical fume hood or other ventilated enclosure, especially when handling

the solid form.

Before use, ensure all necessary PPE is donned correctly.

Use dedicated spatulas and weigh boats.

Clean the balance and surrounding area thoroughly after weighing.

2. Solution Preparation:

UNC2541 is typically dissolved in Dimethyl sulfoxide (DMSO).[2]

Add the solvent to the vial of UNC2541 slowly to avoid splashing.

Cap the vial and vortex or sonicate until the solid is completely dissolved.

Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.

3. Storage:

Store the solid compound and stock solutions according to the supplier's recommendations

to ensure stability.[2][3]

UNC2541 Storage Conditions
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Form Storage Temperature Duration

Solid -20°C 3 years

In solvent -80°C 1 year

4. Experimental Use:

When using solutions of UNC2541, continue to wear appropriate PPE.

Avoid generating aerosols.

Work over a disposable absorbent bench liner to contain any potential spills.

Disposal Plan
All waste contaminated with UNC2541 must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

1. Liquid Waste:

Collect all liquid waste containing UNC2541 (e.g., excess solutions, media from treated cells)

in a designated, sealed, and clearly labeled hazardous waste container.

Do not pour UNC2541 waste down the drain.[4]

2. Solid Waste:

All solid waste contaminated with UNC2541 (e.g., gloves, pipette tips, vials, absorbent pads)

must be collected in a dedicated, sealed, and labeled hazardous waste bag or container.

Do not dispose of contaminated solid waste in the regular trash.

3. Decontamination:

Wipe down all surfaces and equipment that have come into contact with UNC2541 with a

suitable decontaminating solution (e.g., 70% ethanol), and dispose of the cleaning materials

as hazardous waste.
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Caption: Safe handling workflow for UNC2541 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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